4,5,6,7-Tetrahydrothiazolo[4,5-c]pyridine hydrochloride
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Description
4,5,6,7-Tetrahydrothiazolo[4,5-c]pyridine hydrochloride is a chemical compound . It is also known as MTCP . It is a useful research chemical that is used in the preparation of thiazolopyridine and tetrahydrothiazolopyridine derivatives .
Molecular Structure Analysis
The molecular formula of this compound is C8H10N2O2S·HCl . Its molecular weight is 234.70 .Physical and Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It appears as a light orange to yellow to green powder or crystal .Scientific Research Applications
Anticonvulsant Activities
Research on derivatives of tetrahydrothieno pyridine compounds, such as 7-phenyl-4,5,6,7-tetrahydrothieno[3,2-b]pyridine, has shown promising anticonvulsant activities. These compounds have been synthesized and evaluated for their effectiveness against seizures, showing better safety profiles compared to traditional clinical drugs like carbamazepine and ethosuximide. Their anticonvulsant mechanism was explored through molecular docking studies, indicating significant interactions with the GABAA receptor's benzodiazepine-binding site, suggesting an effect on the GABA system (Wang et al., 2019).
Synthesis and Biological Activities
The synthesis of various heterocyclic compounds, including isothiazolopyridines and pyridothiazines, has been reported using both conventional and microwave-assisted synthesis methods. These compounds possess valuable biological activities, highlighting the versatile nature of tetrahydrothiazolo[4,5-c]pyridine derivatives in contributing to the development of new pharmacological agents (Youssef et al., 2012).
Chemical Properties and Reactivity
Studies on the chemical properties and reactivity of related heterocyclic systems, like 2-((2-Carboxy-1-(substituted)-2-hydroxyethyl)thio)pyridin-1-ium chlorides, have provided insights into their structural characteristics, including the presence of tetrel, chalcogen, and charge-assisted hydrogen bonds. These findings contribute to the understanding of the molecular interactions and stability of these compounds (Guseinov et al., 2017).
Lead Compound Development
The optimization of pharmacokinetic properties in derivatives, such as 4-methyl-6,7-dihydro-4H-triazolo[4,5-c]pyridine-based P2X7 receptor antagonists, has led to the identification of candidates for clinical development. This process involves improving metabolic stability and achieving significant in vivo target engagement, demonstrating the potential of tetrahydrothiazolo[4,5-c]pyridine hydrochloride derivatives in drug development (Letavic et al., 2017).
Structural Analogs and Drug Design
The synthesis of ticlopidine analogs based on spinaceamine and 2-azaspinaceamine, which share structural similarities with tetrahydrothieno[3,2-c]pyridine, underscores the potential for creating selective antiaggregant properties. These efforts highlight the role of structural analogs in designing compounds with targeted biological activities (Yutilov et al., 2003).
Properties
IUPAC Name |
4,5,6,7-tetrahydro-[1,3]thiazolo[4,5-c]pyridine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2S.ClH/c1-2-7-3-5-6(1)9-4-8-5;/h4,7H,1-3H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUEKGQKXXRSKON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C1SC=N2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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